Cas no 22196-68-5 (2-Pyrrolidinone,4-(1-methylethyl)-4-phenyl-)

• Product Name: 2-Pyrrolidinone,4-(1-methylethyl)-4-phenyl-
• CAS No: 22196-68-5
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 281723
• PubChem ID: 30997
• Update Time: 2025-04-19

2-Pyrrolidinone,4-(1-methylethyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,4-(1-methylethyl)-4-phenyl-
• 22196-68-5
• AKOS015451099
• 2-Pyrrolidinone, 4-(1-methylethyl)-4-phenyl-
• Z1SS2T9ZH4
• 4-Phenyl-4-isopropyl-2-pyrrolidone
• 4-(1-Methylethyl)-4-phenyl-2-pyrrolidinone
• UNII-Z1SS2T9ZH4
• 4-Phenyl-4-isopropyl-2-pyrrolidon

• Inchi： 1S/C13H17NO/c1-10(2)13(8-12(15)14-9-13)11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,14,15)
• InChI Key： NQKMRJDJLHJQJI-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)(CN1)C(C)C

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.037
• Boiling Point: 367°Cat760mmHg
• Flash Point: 219.9°C
• Refractive Index: 1.525
• PSA: 29.1